Cas no 68797-51-3 (sodium [[(diethylamino)thioxomethyl]thio]acetate)

• Product Name: sodium [[(diethylamino)thioxomethyl]thio]acetate
• CAS No: 68797-51-3
• MF: C₇H₁₂NNaO₂S₂
• MW: 229.295450210571
• CID: 972095
• PubChem ID: 23668768
• Update Time: 2025-04-19

sodium [[(diethylamino)thioxomethyl]thio]acetate Chemical and Physical Properties

Names and Identifiers

• sodium [[(diethylamino)thioxomethyl]thio]acetate
• sodium,2-(diethylcarbamothioylsulfanyl)acetate
• Acetic acid, (((diethylamino)thioxomethyl)thio)-, sodium salt
• Acetic acid, 2-(((diethylamino)thioxomethyl)thio)-, sodium salt (1:1)
• NS00091219
• S-(Carboxymethyl)diethyldithiocarbamic acid, sodium salt
• Acetic acid, [[(diethylamino)thioxomethyl]thio]-, sodium salt
• DTXSID6071746
• EINECS 272-302-2
• Sodium[[(diethylamino)thioxomethyl]thio]acetate
• Sodium (((diethylamino)thioxomethyl)thio)acetate
• 68797-51-3
• RPIXSJGTMWDAHQ-UHFFFAOYSA-M

• Inchi： 1S/C7H13NO2S2.Na/c1-3-8(4-2)7(11)12-5-6(9)10;/h3-5H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： RPIXSJGTMWDAHQ-UHFFFAOYSA-M
• SMILES： S(CC(=O)[O-])C(N(CC)CC)=S.[Na+]

Computed Properties

• Exact Mass: 229.02071525g/mol
• Monoisotopic Mass: 229.02071525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų